BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-Bromo-5-
chloro-2-methoxypyridine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

4-Bromo-5-chloro-2-
Compound Name:

methoxypyridine
CAS No.: 1211534-25-6
Cat. No.: B572371

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of 4-Bromo-5-chloro-2-methoxypyridine. While experimental data for this
specific compound is limited in publicly accessible literature, this document compiles available
information and provides logical extrapolations based on the chemistry of analogous
substituted pyridines. This guide is intended to serve as a valuable resource for researchers
and professionals engaged in drug discovery and development, offering insights into its
potential applications and handling.

Chemical Properties and Data

4-Bromo-5-chloro-2-methoxypyridine is a halogenated and methoxy-substituted pyridine
derivative. Its structure suggests its utility as a versatile intermediate in organic synthesis,
particularly in the construction of more complex molecules for pharmaceutical and
agrochemical applications.[1]
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Table 1: Physicochemical Properties of 4-Bromo-5-chloro-2-methoxypyridine

Property Value Source
CAS Number 1020253-15-9 [2]
Molecular Formula CeHsBrCINO [2]
Molecular Weight 222.47 g/mol [3]
Physical Form Solid [4]
2-8°C, Inert atmosphere, Keep
Storage Temperature ) [4]
in dark place

Note: Specific experimental data for melting point, boiling point, and solubility are not readily
available in the reviewed literature. Researchers should determine these properties
experimentally.

Synthesis and Experimental Protocols

A definitive, published experimental protocol for the synthesis of 4-Bromo-5-chloro-2-
methoxypyridine was not found in the available literature. However, a plausible synthetic route
can be extrapolated from the synthesis of structurally similar compounds. The synthesis would
likely involve a multi-step process starting from a suitable pyridine precursor, followed by
sequential halogenation and methoxylation reactions.

For instance, the synthesis of the related compound, 5-Bromo-2-chloro-4-methoxypyridine,
involves the bromination of 2-Chloro-4-methoxypyridine using N-bromosuccinimide in
concentrated sulfuric acid.[5] A similar strategy could potentially be adapted for the synthesis of
the target compound.

lllustrative Synthetic Workflow (Hypothetical):
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Caption: Hypothetical synthetic workflow for 4-Bromo-5-chloro-2-methoxypyridine.

Reactivity and Potential Applications

The chemical reactivity of 4-Bromo-5-chloro-2-methoxypyridine is dictated by the electronic
nature of the pyridine ring and its substituents. The electron-withdrawing nature of the nitrogen
atom and the halogen substituents makes the pyridine ring susceptible to nucleophilic attack.
The presence of two different halogens (bromine and chlorine) offers opportunities for selective
functionalization.

Nucleophilic Aromatic Substitution (SNAr)

The pyridine ring is activated towards nucleophilic aromatic substitution. The positions ortho
and para to the ring nitrogen are particularly activated. In 4-Bromo-5-chloro-2-
methoxypyridine, the chlorine atom at the 2-position is expected to be more susceptible to
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nucleophilic displacement than the bromine atom at the 4-position, which is meta to the
nitrogen.

Palladium-Catalyzed Cross-Coupling Reactions

The bromo and chloro substituents provide handles for various palladium-catalyzed cross-
coupling reactions, such as Suzuki, Stille, Heck, and Buchwald-Hartwig amination. These
reactions are powerful tools for the formation of new carbon-carbon and carbon-heteroatom
bonds, allowing for the introduction of a wide range of functional groups. Generally, the carbon-
bromine bond is more reactive than the carbon-chlorine bond in such transformations, which
could allow for selective reactions at the 4-position.

Logical Relationship of Reactivity:
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Caption: Reactivity and potential applications of the target compound.
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Spectroscopic Analysis

Specific spectroscopic data (NMR, IR, MS) for 4-Bromo-5-chloro-2-methoxypyridine is not
available in the public domain. However, predicted spectral characteristics can be inferred from
the analysis of similar structures.

Table 2: Predicted Spectroscopic Data

Technique Predicted Observations

Two singlets in the aromatic region
1H NMR corresponding to the two pyridine protons. A

singlet for the methoxy group protons.

Six distinct signals corresponding to the six

carbon atoms of the molecule. The chemical
13C NMR _ . _

shifts will be influenced by the attached

substituents (Br, Cl, OMe, and the ring N).

A molecular ion peak corresponding to the

molecular weight (222.47 g/mol ). The isotopic
Mass Spec. . .

pattern will be characteristic of a molecule

containing one bromine and one chlorine atom.

Characteristic peaks for C-H stretching

(aromatic and methyl), C=N and C=C stretching
IR Spec. o )

of the pyridine ring, and C-O stretching of the

methoxy group.

Experimental Workflow for Spectroscopic Analysis:
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Caption: General workflow for the spectroscopic analysis of the compound.

Biological Activity

While no specific biological activity data for 4-Bromo-5-chloro-2-methoxypyridine has been
reported, pyridine and its derivatives are known to exhibit a wide range of biological activities.
[6] Many clinically used drugs contain a pyridine scaffold.[6] The unique substitution pattern of
4-Bromo-5-chloro-2-methoxypyridine makes it an interesting candidate for screening in
various biological assays to explore its potential as a lead compound in drug discovery.

Safety and Handling

A specific Safety Data Sheet (SDS) for 4-Bromo-5-chloro-2-methoxypyridine is not readily
available. However, based on the data for similar compounds such as 4-Bromo-2-chloro-5-
methylpyridine, it should be handled with care.[7][8] It is likely to be toxic if swallowed, in
contact with skin, or if inhaled, and may cause skin and eye irritation.[7][8] Standard laboratory
safety precautions should be followed, including the use of personal protective equipment
(PPE) such as gloves, safety glasses, and a lab coat. The compound should be handled in a
well-ventilated area or a fume hood.[7]

Conclusion
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4-Bromo-5-chloro-2-methoxypyridine is a chemical compound with significant potential as a
building block in the synthesis of novel pharmaceutical and agrochemical agents. While
detailed experimental data is currently scarce in the public domain, this guide provides a
foundational understanding of its chemical properties, potential synthetic routes, and expected
reactivity based on the principles of organic chemistry and data from analogous compounds.
Further experimental investigation is necessary to fully characterize this compound and explore
its applications. Researchers are encouraged to perform their own analyses to determine its
specific properties and to exercise caution during its handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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